Cas no 2361829-01-6 (N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361829-01-6
• MF: C₁₆H₂₂N₂O₄S₂
• MW: 370.486881732941
• CID: 5413629
• PubChem ID: 145893603
• Update Time: 2025-05-30

N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26604413
• 2361829-01-6
• Z1943587036
• N-{[5-(ethanesulfonyl)thiophen-2-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-[(5-Ethylsulfonylthiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C16H22N2O4S2/c1-3-14(19)18-9-7-12(8-10-18)16(20)17-11-13-5-6-15(23-13)24(21,22)4-2/h3,5-6,12H,1,4,7-11H2,2H3,(H,17,20)
• InChI Key： FKNNYRQQIGHGJW-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2SC(S(CC)(=O)=O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 370.10209953g/mol
• Monoisotopic Mass: 370.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 704.1±60.0 °C(Predicted)
• pka: 14.25±0.20(Predicted)

Additional information on N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide: A Comprehensive Overview

The compound with CAS No. 2361829-01-6, known as N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its complex structure, which incorporates a piperidine ring, a thienyl group, and an ethylsulfonyl moiety, all of which contribute to its unique properties and potential applications.

Piperidine is a six-membered cyclic amine that forms the backbone of this compound. Its presence is crucial as it provides structural stability and serves as a platform for attaching other functional groups. The thienyl group, derived from thiophene, introduces aromaticity and enhances the molecule's electronic properties. This is particularly important in drug design, where aromatic systems often play a key role in molecular recognition and binding affinity.

The ethylsulfonyl group attached to the thienyl ring adds another layer of functionality. Sulfonyl groups are known for their ability to improve the solubility and bioavailability of compounds, making them valuable in pharmaceutical applications. Additionally, the propenoyl group (from 1-(1-oxo-2-propen-1-yl)) introduces a conjugated system that can influence the molecule's reactivity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its ability to modulate key biological targets such as kinases and proteases has been explored in preclinical models. The integration of these functional groups allows for fine-tuning of the molecule's pharmacokinetic profile, which is essential for developing effective drugs with minimal side effects.

From a synthetic perspective, the construction of N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves a series of intricate reactions. The synthesis typically begins with the preparation of the piperidine ring, followed by the introduction of the thienyl group through coupling reactions. The ethylsulfonylation step ensures the proper functionalization of the aromatic system, while the final attachment of the propenoyl group completes the structure.

One area where this compound has shown promise is in oncology research. Its ability to inhibit specific cancer-related enzymes suggests potential use in anti-cancer therapies. Furthermore, its structural versatility allows for modifications that could enhance its efficacy and reduce toxicity, making it a valuable candidate for further investigation.

In conclusion, N-[[5-(Ethylsulfonyl)-2-thienyl]methyl]-1-(1-oxo-2-propen-1-yli